BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: 4-
(Hydroxymethyl)-1,3-dioxolan-2-one (Glycerin
Carbonate)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(Hydroxymethyl)-1,3-dioxolan-2-
Compound Name:
one

Cat. No. B1199593

Welcome to the technical support center for 4-(Hydroxymethyl)-1,3-dioxolan-2-one, also
known as glycerin carbonate. This guide is intended for researchers, scientists, and drug
development professionals to address common questions and troubleshooting scenarios
related to the storage and stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 4-(Hydroxymethyl)-1,3-dioxolan-2-
one?

Al: To ensure the long-term stability of 4-(Hydroxymethyl)-1,3-dioxolan-2-one, it should be
stored in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3][4] It is a
combustible liquid, so it should be kept away from heat, sparks, and open flames.[5]

Q2: Is 4-(Hydroxymethyl)-1,3-dioxolan-2-one sensitive to moisture?

A2: Yes, 4-(Hydroxymethyl)-1,3-dioxolan-2-one is hygroscopic and will absorb moisture from
the atmosphere. Its parent compound, glycerol, is also known for its hygroscopic nature.[6][7]
Therefore, it is crucial to minimize its exposure to air and to handle it in a dry environment
whenever possible.

Q3: What is the thermal stability of 4-(Hydroxymethyl)-1,3-dioxolan-2-one?
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A3: 4-(Hydroxymethyl)-1,3-dioxolan-2-one has good thermal stability, with decomposition
generally starting at temperatures above 200°C.[8] However, prolonged exposure to high
temperatures can lead to decomposition, primarily yielding carbon dioxide and 3-
hydroxypropanal.[2][9]

Q4: How does pH affect the stability of 4-(Hydroxymethyl)-1,3-dioxolan-2-one?

A4: While specific studies on the effect of pH on the stability of 4-(Hydroxymethyl)-1,3-
dioxolan-2-one are not readily available, its susceptibility to hydrolysis suggests that pH is a
critical factor.[10][11] In aqueous solutions, both acidic and basic conditions can catalyze the
hydrolysis of the cyclic carbonate ring, leading to the formation of glycerol and carbon dioxide.
For its hydrolysis product, glycerol, stability is enhanced in pH ranges of 4.0-5.5 and above 10.
[12]

Q5: What are the common degradation pathways for 4-(Hydroxymethyl)-1,3-dioxolan-2-one?

A5: The two primary degradation pathways are hydrolysis and thermal decomposition.
Hydrolysis, which can be accelerated by the presence of water, acids, or bases, results in the
opening of the dioxolanone ring to form glycerol and carbon dioxide.[10] Thermal
decomposition at high temperatures leads to the formation of 3-hydroxypropanal and carbon
dioxide.[9]
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Observed Issue

Potential Cause

Recommended Action(s)

Change in physical
appearance (e.g., color
change from colorless to

yellow, increased viscosity)

Thermal degradation or

contamination.

- Store the compound at the
recommended cool
temperature. - Avoid prolonged
exposure to elevated
temperatures during
experiments. - Verify the purity
of the sample using an
appropriate analytical method
(e.g., GC-MS, HPLC).

Decrease in pH of an aqueous
solution of the compound over

time

Hydrolysis of the carbonate

ester to form acidic

byproducts.

- Prepare aqueous solutions
fresh before use. - If the
solution needs to be stored,
consider buffering it to a
neutral or slightly acidic pH
(around 4.0-5.5) and storing it

at a low temperature.[12]

Presence of unexpected peaks
in analytical chromatograms
(GC-MS, HPLC)

Decomposition of the

compound.

- Identify the degradation
products by their mass spectra
or retention times. Common
degradation products include
glycerol and 3-
hydroxypropanal.[9][10] -
Review the storage and
handling procedures to identify
potential causes of
degradation (e.g., exposure to
moisture, heat, or incompatible

substances).

Inconsistent experimental

results

Degradation of the starting

material.

- Use a fresh bottle of 4-
(Hydroxymethyl)-1,3-dioxolan-
2-one or re-purify the existing
stock. - Confirm the purity of
the compound before each

experiment.
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Data Presentation

Table 1: Physical and Chemical Properties of 4-(Hydroxymethyl)-1,3-dioxolan-2-one

Property Value References

Appearance C.olorles§ to- light yellow ol[13]
viscous liquid

Molecular Formula CaHeOa4 [14]

Molecular Weight 118.09 g/mol [14]

Boiling Point 137-140 °C at 0.5 mmHg [5]

Melting Point -69 °C [15]

Density 1.4 g/mL at 25 °C [5]

Flash Point >110 °C (closed cup) [51[13]

Solubility in Water Miscible [8]

Table 2: Stability Profile of 4-(Hydroxymethyl)-1,3-dioxolan-2-one

Primary Degradation

Condition Effect on Stability References
Products
Elevated Temperature N 3-Hydroxypropanal,
Decomposition o [21[811e1
(>200°C) Carbon Dioxide
Hydrolysis
Glycerol, Carbon
Presence of Water (accelerated by o [10][11]
) Dioxide
acid/base)
Presence of Methanol =~ Decomposition Not specified [6]
Strong Oxidizing ) -
Reactive Not specified
Agents
Experimental Protocols
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Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general guideline for determining the purity of 4-(Hydroxymethyl)-1,3-
dioxolan-2-one and identifying potential degradation products.

e Sample Preparation:

o Accurately weigh approximately 10 mg of the 4-(Hydroxymethyl)-1,3-dioxolan-2-one
sample.

o Dissolve the sample in 1 mL of a suitable solvent (e.g., anhydrous acetone or ethyl
acetate).

o For the analysis of potential degradation products like glycerol, a derivatization step (e.g.,
silylation with BSTFA) may be required to improve volatility and chromatographic
separation.[10][16]

e GC-MS Conditions (Example):

[¢]

Column: HP-5ms (or equivalent) 30 m x 0.25 mm x 0.25 pm

[e]

Inlet Temperature: 250°C

Carrier Gas: Helium at a constant flow of 1 mL/min

[e]

o

Oven Program:

» [nitial temperature: 80°C, hold for 2 minutes.
= Ramp: 10°C/min to 250°C.

» Hold at 250°C for 5 minutes.

o MS Detector:

» Transfer Line Temperature: 280°C

= |on Source Temperature: 230°C
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= Scan Range: m/z 40-400

o Data Analysis:
o Integrate the peak area of all components in the chromatogram.

o Calculate the purity of 4-(Hydroxymethyl)-1,3-dioxolan-2-one as the percentage of its
peak area relative to the total peak area.

o Identify any impurity or degradation peaks by comparing their mass spectra with a library

(e.g., NIST).
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Caption: Degradation pathways of 4-(Hydroxymethyl)-1,3-dioxolan-2-one.
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Caption: Workflow for stability testing of 4-(Hydroxymethyl)-1,3-dioxolan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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